Cas no 101833-12-9 (2(3H)-Furanone,dihydro-3-hydroxy-4-pentyl-5,5-bis(trifluoromethyl)- (9CI))

• Product Name: 2(3H)-Furanone,dihydro-3-hydroxy-4-pentyl-5,5-bis(trifluoromethyl)- (9CI)
• CAS No: 101833-12-9
• MF: C₁₁H₁₄F₆O₃
• MW: 308.217484951019
• CID: 157327
• PubChem ID: 59044
• Update Time: 2025-04-19

2(3H)-Furanone,dihydro-3-hydroxy-4-pentyl-5,5-bis(trifluoromethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,dihydro-3-hydroxy-4-pentyl-5,5-bis(trifluoromethyl)- (9CI)
• 3-hydroxy-4-pentyl-5,5-bis(trifluoromethyl)oxolan-2-one
• NSC159950
• NSC-159950
• 4,4-Bis(trifluoromethyl)-2,4-dihydroxy-3-pentylbutyric acid, gamma-lactone
• 101833-12-9
• 2(3H)-FURANONE, DIHYDRO-5,5-BIS(TRIFLUOROMETHYL)-3-HYDROXY-4-PENTYL-
• Dihydro-5-bis(trifluoromethyl)-3-hydroxy-4-pentyl-2(3H)-furanone

• Inchi： 1S/C11H14F6O3/c1-2-3-4-5-6-7(18)8(19)20-9(6,10(12,13)14)11(15,16)17/h6-7,18H,2-5H2,1H3
• InChI Key： ZCDBTMTVDOKNEI-UHFFFAOYSA-N
• SMILES： FC(C1(C(F)(F)F)C(CCCCC)C(C(=O)O1)O)(F)F

Computed Properties

• Exact Mass: 308.08472
• Monoisotopic Mass: 308.08471328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53